BENGHE Foundational & Exploratory

Check Availability & Pricing

chemical properties and structure of 4-
hydrazino-2-(methylsulfanyl)pyrimidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Hydrazino-2-
Compound Name:

(methylsulfanyl)pyrimidine

cat. No.: B1355289

An In-depth Technical Guide to 4-Hydrazino-2-(methylsulfanyl)pyrimidine

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive overview of the chemical structure, properties, and
potential applications of 4-hydrazino-2-(methylsulfanyl)pyrimidine. The information is
intended for professionals in the fields of chemical research and drug development.

Chemical Structure and Identification

4-Hydrazino-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrimidine
ring. This core is substituted with a hydrazino group at the 4-position and a methylsulfanyl (also
known as methylthio) group at the 2-position. The presence of the reactive hydrazino group
makes it a valuable intermediate in the synthesis of more complex heterocyclic systems, such
as triazolopyrimidines.

Table 1: Chemical Identifiers for 4-Hydrazino-2-(methylsulfanyl)pyrimidine
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Identifier Value

IUPAC Name 4-Hydrazino-2-(methylsulfanyl)pyrimidine[1][2]
CAS Number 104408-29-9[1]

Molecular Formula CsHsNaS[1][2]

4-hydrazino-2-(methylthio)pyrimidine, 4-
Synonyms Hydrazinyl-2-(methylthio)pyrimidine, (2-
methylsulfanylpyrimidin-4-yl)hydrazine[1][2]

Physicochemical Properties

The physicochemical properties of this compound are essential for its handling, storage, and
application in experimental settings. The available data, including predicted values, are
summarized below.

Table 2: Physicochemical Properties of 4-Hydrazino-2-(methylsulfanyl)pyrimidine

Property Value

Molecular Weight 156.21 g/mol [1]

Melting Point 143-145 °CJ[1]

Boiling Point 303.6 £ 25.0 °C (Predicted)[1]
Density 1.43 + 0.1 g/cm3 (Predicted)[1]
pKa 5.34 £ 0.70 (Predicted)[1]

N Store in a freezer under -20°C in an inert
Storage Conditions _
atmosphere and protected from light[1]

Experimental Protocols
General Synthesis

The synthesis of hydrazino-pyrimidines typically involves the nucleophilic substitution of a
halogenated pyrimidine precursor with hydrazine hydrate.[3][4][5] This established method
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provides an effective route to introduce the hydrazino functional group.

Methodology: A common synthetic route involves the reaction of a corresponding 4-chloro-2-
(methylsulfanyl)pyrimidine with hydrazine hydrate.[3][5][6]

e Reactant Preparation: The 4-chloro-2-(methylsulfanyl)pyrimidine precursor is dissolved in a
suitable alcohol solvent, such as absolute ethanol or methanol.[4][5]

e Reaction: An excess of hydrazine hydrate is added to the solution.

o Reflux: The reaction mixture is heated under reflux for a period of several hours (e.g., 6
hours).[4] The progress of the reaction can be monitored using Thin Layer Chromatography
(TLC).

e |solation: Upon completion, the reaction mixture is cooled and poured into crushed ice to
precipitate the product.[4]

 Purification: The resulting solid is collected by filtration, washed with water, and dried.
Recrystallization from a solvent like ethanol can be performed for further purification.[4]
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Potential Biological Activities of Pyrimidine Derivatives

Pyrimidine Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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